Cas no 2309603-06-1 (N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide)

• Product Name: N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide
• CAS No: 2309603-06-1
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5355891
• Update Time: 2025-10-31

N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-methyl-2-(thiophen-3-yl)propyl)-N2-phenyloxalamide
• N-(2-methyl-2-thiophen-3-ylpropyl)-N'-phenyloxamide
• N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide

• Inchi： 1S/C16H18N2O2S/c1-16(2,12-8-9-21-10-12)11-17-14(19)15(20)18-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： CJNZJFWDJSKVEL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(C(NC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 86.4

Additional information on N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide

Comprehensive Overview of N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide (CAS No. 2309603-06-1)

The compound N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide (CAS No. 2309603-06-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a phenylethanediamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide has surged, driven by advancements in drug discovery and material science. The thiophene moiety, in particular, is a hotspot in medicinal chemistry due to its electron-rich properties and versatility in forming stable interactions. This compound's phenylethanediamide group further enhances its potential as a building block for small-molecule inhibitors or ligands in therapeutic development.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and alkylation techniques. Researchers often optimize these processes to improve yield and purity, which are critical for industrial-scale production. Additionally, the compound's stability under various conditions is a key consideration for its applicability in formulation development.

The growing interest in sustainable chemistry has also influenced the study of CAS No. 2309603-06-1. Scientists are exploring greener synthetic methods, such as catalysis and solvent-free reactions, to minimize environmental impact. This aligns with the broader trend of green pharmaceuticals, where the focus is on reducing waste and energy consumption during manufacturing. The compound's potential for biodegradability is another area of active investigation.

Another hot topic is the structure-activity relationship (SAR) of N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide. Understanding how its molecular features correlate with biological activity is essential for designing derivatives with enhanced efficacy. Computational tools, such as molecular docking and QSAR modeling, are frequently employed to predict its interactions with target proteins. These insights are invaluable for accelerating drug discovery pipelines.

In the agrochemical sector, CAS No. 2309603-06-1 is being evaluated for its potential as a plant growth regulator or pesticide intermediate. The thiophene ring's ability to disrupt pest metabolism makes it a compelling candidate for eco-friendly crop protection solutions. With the rising demand for sustainable agriculture, this application is gaining traction among researchers and industry stakeholders alike.

Analytical characterization of N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide is another critical aspect. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely used to confirm its purity and structural integrity. These methods are also essential for quality control in large-scale production, ensuring consistency across batches.

In summary, N-2-methyl-2-(thiophen-3-yl)propyl-N'-phenylethanediamide (CAS No. 2309603-06-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and adaptability make it a valuable subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.